Cas no 1335140-27-6 (1-Bromo-3-cyclopentylsulfonylbenzene)

• Product Name: 1-Bromo-3-cyclopentylsulfonylbenzene
• CAS No: 1335140-27-6
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 2111747
• Update Time: 2023-08-03

1-Bromo-3-cyclopentylsulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(cyclopentylsulfonyl)benzene
• 1-bromo-3-cyclopentylsulfonylbenzene
• 1-Bromo-3-cyclopentylsulfonylbenzene

• Inchi： 1S/C11H13BrO2S/c12-9-4-3-7-11(8-9)15(13,14)10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6H2
• InChI Key： AWSBFWGBKSSSLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 287.982
• Monoisotopic Mass: 287.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5